2-[3-cyclopropyl-5-(1-pyrrolidinylcarbonyl)-1H-pyrazol-1-yl]-N~1~-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)pyrazol-1-yl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H26N4O3/c1-2-28-19-8-4-3-7-16(19)22-20(26)14-25-18(13-17(23-25)15-9-10-15)21(27)24-11-5-6-12-24/h3-4,7-8,13,15H,2,5-6,9-12,14H2,1H3,(H,22,26)
• InChI Key: YWPQBKYMCDIHPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=CC(=N2)C3CC3)C(=O)N4CCCC4
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol
• CAS No.: 1251671-59-6

Description

2-[3-cyclopropyl-5-(1-pyrrolidinylcarbonyl)-1H-pyrazol-1-yl]-N~1~-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H26N4O3 and its molecular weight is 382.464. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

One study involves the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes were analyzed for their solid-state structures and supramolecular architectures via single crystal X-ray crystallography. Importantly, the antioxidant activity of these ligands and their complexes was evaluated, demonstrating significant antioxidant properties. This research highlights the potential of pyrazole-acetamide derivatives in developing compounds with beneficial antioxidant effects (K. Chkirate et al., 2019).

Insecticidal Assessment

Another study focused on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety, derived from a related cyanoacetamide precursor. The newly synthesized compounds were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research showcases the potential of these compounds in agricultural applications to protect crops from pests (A. Fadda et al., 2017).

Antitumor Evaluation

Research into the antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from a similar cyanoacetamide showed that these compounds exhibited significant antiproliferative activity against various human cancer cell lines. The study underlines the potential of such derivatives in the development of new anticancer drugs, highlighting the importance of cyanoacetamide-based compounds in medicinal chemistry (H. Shams et al., 2010).

Antimicrobial Activity

Further research explored the synthesis and antimicrobial activity of new heterocycles incorporating an antipyrine moiety, based on a cyanoacetamide framework. This study revealed that several of the synthesized compounds displayed promising antimicrobial properties, indicating their potential in developing new antimicrobial agents (S. Bondock et al., 2008).